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Compound of Interest

Compound Name: 2-Chloro-3-ethyl-7-fluoroquinoline
CAS No.: 1031928-09-2
Cat. No.: B12639250
Get Quote
. J

Technical Monograph: 2-Chloro-3-ethyl-7-
fluoroquinoline
Executive Summary

2-Chloro-3-ethyl-7-fluoroquinoline (CAS: 1031928-09-2) is a halogenated heterocyclic
scaffold utilized in the synthesis of bioactive quinoline derivatives. Characterized by its lipophilic
ethyl side chain at C3 and an electron-withdrawing fluorine at C7, this molecule serves as a
critical intermediate in the development of antimalarial agents, kinase inhibitors, and
antitubercular drugs. Its reactivity is defined by the lability of the C2-chlorine atom toward
nucleophilic aromatic substitution (

), enabling rapid library generation for Structure-Activity Relationship (SAR) studies.

Physicochemical Characterization
Identity & Formula
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The molecular structure comprises a bicyclic quinoline core substituted with a chlorine atom, an

ethyl group, and a fluorine atom. The precise stoichiometry and mass are critical for analytical

validation.
Property Value Notes
IUPAC Name 2-Chloro-3-ethyl-7-
fluoroquinoline

Molecular Formula C11HoCIFN

Molecular Weight 209.65 g/mol Average mass
Based on

Monoisotopic Mass 209.0408 g/mol Cland
=

CAS Registry Number 1031928-09-2

Physical State Off-white to pale yellow solid Crystalline

Solubility Soluble in DCM, CHCL, Lipophilic character

DMSO:; Insoluble in water

Elemental Analysis (Calculated)

Carbon (C): 63.02%

Hydrogen (H): 4.33%

Chlorine (CI): 16.91%

Fluorine (F): 9.06%

Nitrogen (N): 6.68%

Synthetic Methodology: The Modified Meth-Cohn
Cyclization
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While standard quinoline syntheses (e.g., Skraup, Friedlander) exist, the most efficient route to
2-chloro-3-substituted quinolines is the Meth-Cohn Vilsmeier-Haack cyclization. This protocol
allows for the simultaneous construction of the pyridine ring and installation of the C2-chlorine
atom.

Retrosynthetic Logic
To install the 3-ethyl group directly during cyclization, the precursor must be

-(3-fluorophenyl)butyramide. The
-methylene group of the butyryl chain undergoes formylation and subsequent cyclization.

 Starting Material: 3-Fluoroaniline
o Acylating Agent: Butyryl chloride (to install the propyl chain, where the

-carbon becomes C3 and the
-methyl becomes the ethyl terminus).

e Cyclizing Reagent: POCls / DMF (Vilsmeier Reagent).[1][2]

Step-by-Step Protocol
Step 1. Amide Formation

o Dissolve 3-fluoroaniline (1.0 eq) in anhydrous dichloromethane (DCM).

o Add triethylamine (1.2 eq) as a proton scavenger.

e Cool to 0°C and add butyryl chloride (1.1 eq) dropwise.

 Stir at room temperature for 4 hours.

e Wash with 1N HCI, saturated NaHCOs, and brine. Dry over MgSOa and concentrate to yield

-(3-fluorophenyl)butyramide.

Step 2: Vilsmeier-Haack Cyclization
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» Reagent Preparation: In a flame-dried flask, cool DMF (3.0 eq) to 0°C. Add POCIs (7.0 eq)
dropwise under

. Stir for 30 min to generate the chloroiminium salt (Vilsmeier reagent).

o Addition: Add the amide from Step 1 (1.0 eq) to the Vilsmeier reagent.
e Cyclization: Heat the mixture to 85-95°C for 4—6 hours. Note: Evolution of HCI gas will occur.
e Quenching: Cool the mixture and pour slowly onto crushed ice/water with vigorous stirring.

« |solation: Neutralize with solid NaHCOs or NaOH solution to precipitate the crude quinoline.
Filter and recrystallize from ethanol/water or purify via silica gel chromatography
(Hexanes/EtOAC).

Reaction Mechanism & Pathway

The regioselectivity is governed by the directing effect of the fluorine atom. Cyclization at the
position para to the fluorine (C6 of aniline) is sterically favored over the position ortho to the
fluorine (C2 of aniline), yielding the 7-fluoro isomer as the major product.

Reaction Phase

+ Butyryl Chloride + Vilsmeier Reagent Cyclization (90°C)
ENoroaniine DCM, Et3N N-(3-fluorophenyl)butyramide Formylation at alpha-C; Chloroiminium —HCI> 2-Ch|oro»3—ethyl-
7-fluoroquinoline

> Intermediate

Vilsmeier Reagent T
(POCI3 + DMF)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the construction of the 2-chloro-3-ethyl-7-fluoroquinoline
scaffold via Meth-Cohn methodology.

Reactivity & Applications
The C2-Chlorine "Warhead"
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The chlorine atom at position 2 is highly activated for Nucleophilic Aromatic Substitution (

) due to the electron-deficient nature of the pyridine ring, further enhanced by the inductive
effect of the 7-fluoro substituent.

e Reaction: Displacement with amines, thiols, or alkoxides.

o Conditions: Typically requires heat (80—120°C) or palladium catalysis (Buchwald-Hartwig) for
sterically hindered nucleophiles.

o Application: This step is used to attach pharmacophores (e.qg., piperazines, side chains) to
generate libraries of bioactive molecules.

Analytical Validation (Expected NMR Signals)

To validate the synthesis, the

H NMR spectrum (in CDCI

) should display:

o Ethyl Group: A triplet (
ppm) and a quartet (
ppm) corresponding to the
chain.

e Aromatic Region:
o H4: A singlet around

ppm (characteristic of 3-substituted quinolines).

o H8: A doublet of doublets (due to

and

) around
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ppm.

o H5/H6: Multiplets showing characteristic fluorine coupling (

Hz).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2-Chloro-3-ethyl-7-fluoroquinoline molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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